Cas no 64-73-3 (Demeclocycline hydrochloride)

Demeclocycline hydrochloride is a tetracycline antibiotic, which is effective for Lyme disease, acne and bronchitis

Demeclocycline hydrochloride structure

Product Name:Demeclocycline hydrochloride

CAS No:64-73-3

Molecular Formula:C₂₁H₂₂Cl₂N₂O₈

Molecular Weight:501.3140

MDL:MFCD00864922

CID:33819

PubChem ID:24278380

Demeclocycline hydrochloride Properties

Names and Identifiers

- demeclocycline hydrochloride
- 7-chloro-4-dimethylamino-3,6,10,12,12a-pentahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydro-naphthacene-2-carboxamide hydrochloride
- 7-CHLORO-6-DEMETHYLTETRACYCLINE HYDROCHLORIDE
- DEMECLOCYCLINE
- 6,10,12,12a-pentahydroxy-1,11-dioxo-ydro-monohydrochloride
- declomycinhydrochloride
- demethylchlorotetracyclinehydrochloride
- demethylchlortetracyclinehydrochloride
- (4S,4aS,5aS,6S,12aR)-7-chloro-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide,hydrochloride
- Demeclocycline (hydrochloride)
- Demeclocycline hydrochloride hydrate
- 1,4-Difluorobenzene
- Demethylchlorotetracycline hydrochloride
- Demeclocycline HCL
- Declomycin
- Detravis
- Clortetrin
- Bioterciclin
- Ledermycine
- Ledermicina
- Veraciclina
- Detracin
- Demeplus
- Declomycin hydrochloride
- Elkamicina
- Demethylchlortetracycline hydrochloride
- Ledermycin hydrochloride
- 6-Demethyl-7-chlorotetracycline hydrochloride
- MLS000028422
- Demeclocycline hydroch
- NCGC00016290-01
- 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, hydrochloride (1:1), (4S,4aS,5aS,6S,12aS)-
- 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, monohydrochloride, (4S,4aS,5aS,6S,12aS)-
- 6-Demetil-7-clorotetraciclina
- 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, [4S-(4.alpha.,4a.alpha.,5a.alpha.,6.beta.,12a.alpha.)]-
- Tox21_110354_1
- C21-H21-Cl-N2-O8
- Prestwick_235
- D 6140
- NSC 756708
- C21H21ClN2O8.ClH
- Demethylchlortetracycline base
- HY-17560
- EU-0100421
- SPECTRUM1500226
- Demeclocycline hydrochloride [USAN:BAN]
- DEMECLOCYCLINE HYDROCHLORIDE [USP MONOGRAPH]
- UNII-29O079NTYT
- CAS-64-73-3
- Demeclocycline HCl, Pharmaceutical Secondary Standard; Certified Reference Material
- Demeclocycline hydrochloride, Antibiotic for Culture Media Use Only
- DEMETHYLCHLORTETRACYCLINE HYDROCHLORIDE [JAN]
- SR-01000075825-5
- Perciclina
- SCHEMBL41286
- Demetraclin
- W-109265
- Pharmakon1600-01500226
- DEMECLOCYCLINE HYDROCHLORIDE [WHO-DD]
- Demeclor
- Opera_ID_242
- Tox21_500421
- LS-93856
- Demetraciclina
- Deganol
- Demeclocycline hydrochloride, United States Pharmacopeia (USP) Reference Standard
- 7-Chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-2-naphthacenecarboxamide monohydrochloride
- NCGC00162149-07
- Declomycin (TN)
- MLS001076091
- DTXCID8025252
- D00290
- Demeclocycline hydrochloride, >=90% (HPLC), powder
- Novotriclina
- Diuciclin
- (4S,4aS,5aS,6S,12aS)-7-chloro-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrochloride
- C21-H21-Cl-N2-O8.Cl-H
- HMS1570G08
- NSC-756708
- MLS001333687
- Demeclocycline hydrochloride (internal use)
- DTXSID0045252
- Demeclocycline hydrochloride, European Pharmacopoeia (EP) Reference Standard
- Q27887536
- SR-01000075825
- DEMECLOCYCLINE HYDROCHLORIDE [ORANGE BOOK]
- EN300-7480863
- MFCD00082371
- W16711
- CS-O-00299
- Z2235802217
- REGID_for_CID_54686764
- DEMECLOCYCLINE HYDROCHLORIDE [MI]
- RP 10192
- Demeclocycline hydrochloride (USP)
- CCG-212562
- s4279
- PD087081
- AKOS015965080
- DEMECLOCYCLINE HYDROCHLORIDE [MART.]
- 2-NAPHTHACENECARBOXAMIDE, 7-CHLORO-4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,6,10,12,12A-PENTAHYDROXY-1,11-DIOXO-, MONOHYDROCHLORIDE, (4S-(4.ALPHA.,4A.ALPHA.,5A.ALPHA.,6.BETA.,12A.ALPHA.))-
- LP00421
- 29O079NTYT
- DEMECLOCYCLINE HYDROCHLORIDE [VANDF]
- DEMECLOCYCLINE HYDROCHLORIDE [USP-RS]
- SR-01000075825-1
- 64-73-3
- Ledermycin
- (4S,4aS,5aS,6S,12aS)-7-chloro-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamidehydrochloride
- 6-Demethyl-7-chlortetracycline
- A867835
- Demethylchlortetracycline hydrochloride (JP17)
- Mexocine
- 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, monohydrochloride
- Sumaclina
- DMCT (antibiotic)
- Demeclocycline for system suitability, EuropePharmacopoeia (EP) Reference Standard
- HMS1920C20
- C21H21ClN2O8.HCl
- 64-73-3 (HCl)
- Declostatin
- SMR000058439
- EINECS 200-592-2
- DEMECLOCYCLINE HYDROCHLORIDE [EP MONOGRAPH]
- EC 200-592-2
- CHEMBL1200474
- NCGC00261106-01
- Tox21_110354
- (4S,4AS,5AS,6S,12AS)-7-CHLORO-4-(DIMETHYLAMINO)-3,6,10,12,12A-PENTAHYDROXY-1,11-DIOXO-1,4,4A,5,5A,6,11,12A-OCTAHYDROTETRACENE-2-CARBOXAMIDE HCL
- Demeclocycline hydrochloride [USP:BAN]
- 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, monohydrochloride, (4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha))-
- NSC756708
- 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, monohydrochloride, [4S-(4.alpha.,4a.alpha.,5a.alpha.,6.beta.,12a.alpha.)]-
- CHEBI:59725
- [4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha)]-7-chloro-4-(dimethylamino)1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-2-naphthacenecarboxamide hydrochloride
- DEMECLOCYCLINE HYDROCHLORIDE
- (4S,4aS,5aS,6S,12aR)-7-chloro-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;hydrochloride
- NS00100248
- Demeclocycline for system suitability
- GVSJQNRGSCOSNJ-KBHRXELFSA-N
- Demethylchlortetracycline hydrochloride (JP18)
- +Expand
- MDL： MFCD00864922
- InChIKey： OAPVUSSHCBRCOL-KBHRXELFSA-N
- Inchi： 1S/C21H21ClN2O8.ClH/c1-24(2)14-7-5-6-10(16(27)12-9(25)4-3-8(22)11(12)15(6)26)18(29)21(7,32)19(30)13(17(14)28)20(23)31;/h3-4,6-7,14-15,25-27,30,32H,5H2,1-2H3,(H2,23,31);1H/t6-,7-,14-,15-,21-;/m0./s1
- SMILES： ClC1C([H])=C([H])C(=C2C(=C3C([C@@]4(C(=C(C(N([H])[H])=O)C([C@]([H])([C@]4([H])C([H])([H])[C@]3([H])[C@@]([H])(C2=1)O[H])N(C([H])([H])[H])C([H])([H])[H])=O)O[H])O[H])=O)O[H])O[H].Cl[H]

Computed Properties

Exact Mass: 500.07500
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 2
Monoisotopic Mass: 500.075
Heavy Atom Count: 33
Complexity: 961
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: 132
Surface Charge: 0
Topological Polar Surface Area: 182

Experimental Properties

LogP: 1.76720
PSA: 181.62000
Merck: 13,2905
Water Partition Coefficient: Soluble in water.
Boiling Point: 795.9°C at 760 mmHg
Melting Point: >245°C (dec.)
Flash Point: 435.2 °C
Solubility: H2O: 20 mg/mL, clear, very deep greenish yellow
Color/Form: powdery
Solubility: H2O: 20 mg/mL, clear, very deep greenish yellow

Demeclocycline hydrochloride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003AB9-1mg	7-Chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-2-naphthacenecarboxamide monohydrochloride	64-73-3	90% +(>900ug/mg)	1mg	$4.00	2024-04-22
A2B Chem LLC	AB52533-1mg	7-Chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-2-naphthacenecarboxamide monohydrochloride	64-73-3	90% +(>900ug/mg)	1mg	$4.00	2024-04-19
abcr	AB347967-1 g	Demeclocycline hydrochloride; .	64-73-3		1 g	€134.80	2023-07-19
Ambeed	A115695-1mg	(4S,4aS,5aS,6S,12aS)-7-Chloro-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrochloride	64-73-3	90% +(>900ug/mg)	1mg	$5.0	2024-07-18
BioAustralis	BIA-D1463-5 mg	Demeclocycline hydrochloride	64-73-3	>95%byHPLC	5mg	$96.00	2023-09-16
ChemScence	CS-3073-100mg	Demeclocycline hydrochloride	64-73-3	95.03%	100mg	$66.0	2021-09-02
Cooke Chemical	A3222012-250MG	Demeclocycline hydrochloride	64-73-3	≥90%(HPLC)	250mg	RMB 302.40	2023-09-07
DC Chemicals	DC22474-1 g	Demeclocycline hydrochloride	64-73-3	>98%	1g	$200.0	2022-02-28
Enamine	EN300-7480863-0.05g	(4S,4aS,5aS,6S,12aS)-7-chloro-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrochloride	64-73-3	94%	0.05g	$40.0	2024-05-23
eNovation Chemicals LLC	D964111-1g	7-Chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-2-naphthacenecarboxamide monohydrochloride	64-73-3	90%	1g	$195	2022-05-25

Demeclocycline hydrochloride Suppliers

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.

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(CAS:64-73-3)

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HU BEI NUO NA Technology Co., Ltd.

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SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:64-73-3)

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Demeclocycline hydrochloride Related Literature

1. Fast and ultrafast spectroscopic investigation of tetracycline derivatives in organic and aqueous media

Benedetta Carlotti,Domenico Fuoco,Fausto Elisei Phys. Chem. Chem. Phys. 2010 12 15580
2. Metabolomic profiling, biological evaluation of Aspergillus awamori, the river Nile-derived fungus using epigenetic and OSMAC approaches

Momen M. Lotfy,Ahmed M. Sayed,Asmaa M. AboulMagd,Hossam M. Hassan,Dalia El Amir,Sameh F. Abouzid,Ahmed O. El-Gendy,Mostafa E. Rateb,Usama R. Abdelmohsen,Hani Alhadrami,Rabab Mohammed RSC Adv. 2021 11 6709
3. Sensitive spectrofluorimetric determination of tetracycline residues in bovine milk

Siska Croubels,Carlos Van Peteghem,Willy Baeyens Analyst 1994 119 2713
4. Metabolomic profiling, biological evaluation of Aspergillus awamori, the river Nile-derived fungus using epigenetic and OSMAC approaches

Momen M. Lotfy,Ahmed M. Sayed,Asmaa M. AboulMagd,Hossam M. Hassan,Dalia El Amir,Sameh F. Abouzid,Ahmed O. El-Gendy,Mostafa E. Rateb,Usama R. Abdelmohsen,Hani Alhadrami,Rabab Mohammed RSC Adv. 2021 11 6709
5. The F19W mutation reduces the binding affinity of the transmembrane Aβ11–40 trimer to the membrane bilayer

Thanh Thuy Tran,Feng Pan,Linh Tran,Christopher Roland,Celeste Sagui RSC Adv. 2021 11 2664
6. Two isomorphous Co(ii) coordination polymers based on new α,α-disubstituted derivatives of zoledronic acid: synthesis, structures and properties

Tomasz Rojek,Waldemar Goldeman,Katarzyna ?lepokura,Marek Duczmal,Agnieszka Wojciechowska,Ewa Matczak-Jon Dalton Trans. 2017 46 6900
7. Realistic intake of a flavanol-rich soluble cocoa product increases HDL-cholesterol without inducing anthropometric changes in healthy and moderately hypercholesterolemic subjects

Sara Martínez-López,Beatriz Sarriá,José Luis Sierra-Cinos,Luis Goya,Raquel Mateos,Laura Bravo Food Funct. 2014 5 364
8. Replica exchange molecular dynamics study of the amyloid beta (11–40) trimer penetrating a membrane

Son Tung Ngo,Huynh Minh Hung,Khoa Nhat Tran,Minh Tho Nguyen RSC Adv. 2017 7 7346
9. Replica exchange molecular dynamics study of the amyloid beta (11–40) trimer penetrating a membrane

Son Tung Ngo,Huynh Minh Hung,Khoa Nhat Tran,Minh Tho Nguyen RSC Adv. 2017 7 7346
10. Complexes of tetracyclines with divalent metal cations investigated by stationary and femtosecond-pulsed techniques

Benedetta Carlotti,Alessio Cesaretti,Fausto Elisei Phys. Chem. Chem. Phys. 2012 14 823
11. Protective effect of orange essential oil on the formation of non-alcoholic fatty liver disease caused by high-fat diet

Qing-Shan Wang,Min Li,Xiao Li,Na-Wei Zhang,Hui-Yan Hu,Lu-Lu Zhang,Jing-Nan Ren,Gang Fan,Si-Yi Pan Food Funct. 2022 13 933

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(CAS:64-73-3)Demeclocycline hydrochloride

Purity:99%/99%

Quantity:5g/25g

Price($):191.0/668.0